![molecular formula C12H26S2 B076572 Hexyl disulfide CAS No. 10496-15-8](/img/structure/B76572.png)
Hexyl disulfide
Overview
Description
Hexyl disulfide is a colorless, oily liquid with a strong odor that is commonly found in garlic and other allium vegetables. It is a member of the thioether family and is used as a flavoring agent in the food industry. This compound has also been studied for its potential health benefits, including its ability to lower blood pressure and reduce inflammation.
Scientific Research Applications
Disulfide Bonds in Biochemical Studies : Disulfide bonds, a common motif in molecules like hexyl disulfide, are significant in studying the structure and interactions of biological macromolecules. They play a crucial role in structural studies of DNA, RNA, and their interactions with other macromolecules in biological systems (Stasinska, Putaj, & Chmielewski, 2019).
Disulfide Engineering in Proteins : The introduction of novel disulfide bonds into proteins, a process in which compounds like this compound can be involved, is used extensively to improve protein stability and modify their functional characteristics (Craig & Dombkowski, 2013).
Synthesis of Disulfides : this compound can be synthesized using various methods. For instance, copper hydroxyphosphate has been used as a photocatalyst under Vis/NIR light for the synthesis of disulfides from thiols (Shah, Karthik, & Singh, 2015).
Disulfide Bond Formation in Chemical Reactions : The formation of disulfide bonds is a key aspect in various chemical reactions and is used for the synthesis of disulfide-containing compounds, including this compound (Wang & Jiang, 2018).
Applications in Self-Healing Materials : Disulfide chemistry, including compounds like this compound, has been utilized in creating self-healing materials. For example, disulfide groups in a covalently cross-linked rubber can autonomously heal damage at moderate temperatures, leading to full recovery of mechanical properties (Canadell, Goossens, & Klumperman, 2011).
Innovations in Semiconductor Technology : In the context of semiconductor technology, this compound and related compounds have potential applications. For instance, the epitaxial growth of monolayer molybdenum disulfide on hexagonal boron nitride has been a significant step in scalable synthesis for electronics and optoelectronics (Fu et al., 2017).
Safety and Hazards
Hexyl disulfide is a flammable substance and should be kept away from fire and heat sources . It can cause skin and eye irritation and may cause an allergic reaction . During use, appropriate personal protective equipment should be worn . It should be stored in a cool, well-ventilated place, away from fire sources and oxidants .
Future Directions
Mechanism of Action
Target of Action
Di-n-Hexyl Disulfide, also known as Hexyl Disulfide, is an organic sulfur compound It’s known that disulfides are often involved in protein folding and synthesis, acting on specific cysteine residues in proteins .
Mode of Action
It’s known that disulfides can undergo reduction reactions, serving as a model for comprehending electron and proton transfer in biological systems .
Biochemical Pathways
For instance, the reduction of disulfide bonds is pivotal for protein folding and synthesis .
Pharmacokinetics
Its physical and chemical properties such as density, melting point, boiling point, and refractive index have been documented .
Result of Action
It’s known that the compound is used as a solvent, extractant, and additive component, commonly used in the production of dyes, lubricating oils, and high polymer compounds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Di-n-Hexyl Disulfide. It’s known to be a flammable substance and should be stored in a cool, well-ventilated place, away from fire sources and oxidants . During use, it’s important to avoid inhalation, skin contact, and eye contact .
Biochemical Analysis
Biochemical Properties
They maintain the secondary, tertiary, and quaternary structures of proteins by acting as inter- and intra-subunit cross-links .
Cellular Effects
A form of cell death called “disulfidptosis” has been identified, which is triggered by disulfide stress and characterized by the collapse of cytoskeleton proteins due to the intracellular accumulation of disulfides .
Molecular Mechanism
Disulfides are known to be involved in the formation of disulfide bonds in proteins, which are crucial for protein structure and function .
Metabolic Pathways
Disulfides are generally produced in response to oxidative stress .
Properties
IUPAC Name |
1-(hexyldisulfanyl)hexane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26S2/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h3-12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJPDBURPGLWRPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCSSCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60146872 | |
Record name | Dihexyl disulphide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60146872 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10496-15-8 | |
Record name | Dihexyl disulfide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10496-15-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dihexyl disulfide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010496158 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dihexyl disulphide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60146872 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dihexyl disulphide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.917 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DIHEXYL DISULFIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X5X7DY36KA | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does hexyl disulfide contribute to fuel instability?
A1: Research suggests that this compound can undergo oxidation in the presence of tert-butyl hydroperoxide at elevated temperatures (120°C), leading to the formation of sulfonic acids. [] This process is particularly relevant in the context of middle distillate fuels, where the presence of sulfonic acids is often linked to fuel instability. The specific mechanisms and influencing factors, such as fuel composition and reaction conditions, are still under investigation.
Q2: What is the role of this compound in the vulcanization of butadiene rubber?
A2: this compound, along with other cyclic disulfides, serves as a vulcanizing agent for butadiene rubber. [] Through a chemical reaction, it forms cross-links between the polymer chains, enhancing the rubber's strength, elasticity, and resistance to heat and solvents. High-resolution magic angle spinning (HRMAS) solid-state NMR spectroscopy studies have confirmed that this compound adds directly to the carbon double bonds of butadiene rubber during the vulcanization process. []
Q3: Can you describe the structural characteristics of this compound and its identification in natural sources?
A3: this compound (C12H26S2) is an organic compound with a molecular weight of 234.49 g/mol. It is characterized by a disulfide bond (S-S) connecting two hexyl groups. This compound has been identified as a significant component (9.47% of total volatile compounds) in the volatile oil extracted from Patrinia villosa Juss through steam distillation and analyzed using gas chromatography-mass spectrometry (GC/MS). []
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